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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 1-chloroundecane, a long-chain alkyl

halide also known by its synonym, undecyl chloride. This document consolidates essential

chemical and physical properties, spectroscopic data, and detailed experimental protocols for

its synthesis and purification. Furthermore, it explores the applications of 1-chloroundecane in

organic synthesis, with a particular focus on its role as an alkylating agent in the development

of pharmaceutical compounds, such as quaternary ammonium salts. This guide is intended to

be a comprehensive resource for researchers and professionals in chemistry and drug

discovery.

Introduction
1-Chloroundecane (undecyl chloride) is a monochlorinated alkane that serves as a versatile

intermediate in various chemical syntheses. Its bifunctional nature, possessing a long, lipophilic

alkyl chain and a reactive chloro group, makes it a valuable building block for introducing the

undecyl moiety into a range of molecular scaffolds. This is particularly relevant in the synthesis

of surfactants and active pharmaceutical ingredients (APIs). The presence of chlorine, a

common halogen in pharmaceuticals, can significantly influence a molecule's pharmacokinetic

and pharmacodynamic properties.[1] This guide will delve into the fundamental characteristics

and practical applications of this important chemical compound.
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Chemical and Physical Properties
1-Chloroundecane is a colorless to light yellow liquid under standard conditions.[2] Its key

properties are summarized in the table below.

Property Value Reference(s)

Synonyms
Undecyl chloride, n-Undecyl

chloride
[3]

CAS Number 2473-03-2 [2]

Molecular Formula C₁₁H₂₃Cl [2]

Molecular Weight 190.75 g/mol [2]

Appearance
Colorless to light yellow clear

liquid
[2]

Boiling Point 242 °C [2]

Melting Point -16.9 °C [2]

Density 0.87 g/cm³ [2]

Refractive Index 1.4380-1.4410 [2]

Monoisotopic Mass 190.1488284 Da [2]

Spectroscopic Data
The structural elucidation of 1-chloroundecane is supported by various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a publicly available, fully assigned spectrum for 1-chloroundecane is limited, data for

homologous chloroalkanes and general principles of NMR spectroscopy allow for a confident

prediction of its spectral features.[2]
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Nucleus
Chemical Shift
(ppm)

Multiplicity Assignment

¹H NMR ~3.5 Triplet -CH₂-Cl

~1.7 Quintet -CH₂-CH₂-Cl

~1.2-1.4 Multiplet -(CH₂)₈-

~0.9 Triplet CH₃-

¹³C NMR ~45 -CH₂-Cl

~33 -CH₂-CH₂-Cl

~22-32 -(CH₂)₈-

~14 CH₃-

Mass Spectrometry (MS)
The electron ionization mass spectrum of 1-chloroundecane exhibits a characteristic

fragmentation pattern for a long-chain alkyl chloride. The molecular ion peak (M⁺) would be

observed at m/z 190 and 192 in an approximate 3:1 ratio, corresponding to the natural isotopic

abundance of ³⁵Cl and ³⁷Cl.[3] A prominent fragment is often observed at m/z 91 (and 93),

which can be attributed to the formation of a cyclic chloronium ion.[4]

Infrared (IR) Spectroscopy
The IR spectrum of 1-chloroundecane is characterized by the following absorption bands:[5]

Wavenumber (cm⁻¹) Vibration Functional Group

2850-2960 C-H stretch Alkyl (CH₂, CH₃)

1465 C-H bend Alkyl (CH₂)

650-750 C-Cl stretch Alkyl chloride
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1-Chloroundecane is most commonly synthesized from its corresponding alcohol, 1-

undecanol, via nucleophilic substitution. Reagents such as thionyl chloride (SOCl₂), sulfuryl

chloride (SO₂Cl₂), or concentrated hydrochloric acid (HCl) can be employed for this

transformation.[6][7] The reaction with thionyl chloride is often preferred in a laboratory setting

due to the formation of gaseous byproducts (SO₂ and HCl), which simplifies purification.

Synthesis of 1-Chloroundecane from 1-Undecanol using
Thionyl Chloride
This protocol is adapted from standard procedures for the conversion of primary alcohols to

alkyl chlorides.[8]

Reaction:

1-Undecanol 1-Chloroundecane

Pyridine (cat.)
Heat

+ SOCl₂

+ SO₂ + HCl

Click to download full resolution via product page

Figure 1. Synthesis of 1-chloroundecane from 1-undecanol.

Materials:

1-Undecanol

Thionyl chloride (SOCl₂)

Pyridine (catalytic amount)

Anhydrous diethyl ether

5% Sodium bicarbonate (NaHCO₃) solution
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Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser with a drying tube

Addition funnel

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

In a fume hood, equip a dry round-bottom flask with a magnetic stir bar, a reflux condenser

topped with a calcium chloride drying tube, and an addition funnel.

Add 1-undecanol to the flask, followed by a catalytic amount of pyridine.

Cool the flask in an ice-water bath.

Slowly add thionyl chloride dropwise from the addition funnel to the stirred solution of 1-

undecanol. The addition should be controlled to maintain a gentle reaction rate.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature.

Heat the reaction mixture to a gentle reflux for 1-2 hours, or until the evolution of HCl and

SO₂ gas ceases.

Cool the reaction mixture to room temperature.
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Carefully pour the cooled mixture into a separatory funnel containing cold water and diethyl

ether.

Separate the organic layer.

Wash the organic layer sequentially with 5% sodium bicarbonate solution (to neutralize any

remaining acid) and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the solution under reduced pressure using a rotary

evaporator.

Purify the crude 1-chloroundecane by vacuum distillation to obtain the final product.

Purification Workflow
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Crude Reaction Mixture

Aqueous Workup
(Water, NaHCO₃, Brine)

Solvent Extraction
(e.g., Diethyl Ether)

Drying of Organic Layer
(Anhydrous MgSO₄)

Filtration

Solvent Removal
(Rotary Evaporation)

Vacuum Distillation

Pure 1-Chloroundecane

Click to download full resolution via product page

Figure 2. General workflow for the purification of 1-chloroundecane.

Applications in Drug Development
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The primary utility of 1-chloroundecane in pharmaceutical synthesis is as an alkylating agent.

[9] The undecyl chain can be introduced into various molecules to increase their lipophilicity,

which can enhance membrane permeability and alter the drug's pharmacokinetic profile. A

significant application is in the synthesis of quaternary ammonium compounds (QACs).

Synthesis of Quaternary Ammonium Compounds
(QACs)
QACs are a class of compounds characterized by a positively charged nitrogen atom bonded

to four alkyl or aryl groups.[10] They are widely used as antiseptics, disinfectants, and

preservatives in pharmaceutical formulations.[11] Benzalkonium chloride is a well-known

example of a QAC with antimicrobial properties.[12] Analogues of such compounds can be

synthesized using 1-chloroundecane. The general synthesis involves the reaction of a tertiary

amine with 1-chloroundecane in what is known as a Menshutkin reaction.[13]

Generalized Reaction Scheme:

1-Chloroundecane

Undecyltrialkylammonium Chloride

Solvent
Heat

+ Tertiary Amine (R₃N)

Click to download full resolution via product page

Figure 3. General synthesis of a quaternary ammonium compound.

This reaction allows for the creation of a diverse library of QACs by varying the structure of the

tertiary amine, enabling the modulation of the compound's biological activity and physical

properties.

Safety and Handling
1-Chloroundecane is classified as a hazardous substance. It is known to cause serious eye

irritation and may cause drowsiness or dizziness.[2] It is also suspected of causing cancer and
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is very toxic to aquatic life with long-lasting effects.[2] Therefore, appropriate safety precautions

must be taken when handling this chemical.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust, fume, gas,

mist, vapors, or spray. Wash hands thoroughly after handling.

Storage: Store in a well-ventilated place. Keep the container tightly closed. Store locked up.

Conclusion
1-Chloroundecane, also known as undecyl chloride, is a valuable chemical intermediate with

well-defined physical and chemical properties. Its synthesis from 1-undecanol is a

straightforward process, and its utility as an alkylating agent makes it a key component in the

synthesis of various organic molecules, including pharmaceutically relevant quaternary

ammonium compounds. This guide provides the essential technical information for the safe and

effective use of 1-chloroundecane in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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